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Compound of Interest

Compound Name: 5-Chloro-2-methylpyrimidine

Cat. No.: B052933

Disclaimer: Due to the limited availability of in-depth, publicly accessible research and
experimental data for 5-Chloro-2-methylpyrimidine (CAS: 54198-89-9), this guide provides a
summary of available data. Comprehensive experimental protocols, detailed reactivity studies,
and its definitive role in specific signaling pathways are not extensively documented in the
reviewed literature. The information presented herein is based on data aggregated from
chemical suppliers and databases.

Physicochemical Properties

5-Chloro-2-methylpyrimidine is a substituted pyrimidine with the chemical formula CsHsCINz2.
[1][2][3] It is cataloged as a liquid at standard conditions by some suppliers.[4] A summary of its
key physicochemical properties is presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b052933?utm_src=pdf-interest
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.bidepharm.com/products/products/54198-89-9.html
https://www.chemwhat.com/5-chloro-2-methylpyrimidine-cas-54198-89-9/
https://appretech.com/e_productshow/?817-54198-89-9-817.html
https://chemat.com.pl/5-Chloro-2-methylpyrimidine%2C+95%25/54198-89-9/250mg/produkt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 54198-89-9 [1][2][5]
Molecular Formula CsHsCINz [11[2][3]
Molecular Weight 128.56 g/mol [11[3]
IUPAC Name 5-chloro-2-methylpyrimidine [6]
Canonical SMILES CC1=NC=C(Cl)C=N1 [1]
Physical State Liquid [4]
Topological Polar Surface Area

(TPSA) 25.78 A2 [1]
Number of H-bond Acceptors 2 [1]
Number of H-bond Donors 0 [1]
Number of Rotatable Bonds 0 [1]

Synthesis and Reactivity

Detailed, peer-reviewed experimental protocols for the synthesis of 5-Chloro-2-
methylpyrimidine are scarce in the public domain. One source describes a potential synthetic
route involving the reaction of chloroform with 1-methylimidazole catalyzed by dichlorocarbene.
[7] However, this lacks the specific conditions, reagents, and purification methods required for a
full experimental protocol.

The reactivity of 5-Chloro-2-methylpyrimidine is characteristic of halogenated pyrimidines.
The chlorine atom at the 5-position and the methyl group at the 2-position influence the
electron density of the pyrimidine ring, making it a versatile intermediate for further
functionalization, likely through nucleophilic substitution or cross-coupling reactions.

Applications in Research and Drug Development

5-Chloro-2-methylpyrimidine is primarily utilized as a chemical intermediate in the synthesis
of more complex molecules.[3][7] While its direct biological activity is not well-documented, its
structural motif is of interest in medicinal chemistry. Pyrimidine derivatives are core structures

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.bidepharm.com/products/products/54198-89-9.html
https://www.chemwhat.com/5-chloro-2-methylpyrimidine-cas-54198-89-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0967503.htm
https://www.bidepharm.com/products/products/54198-89-9.html
https://www.chemwhat.com/5-chloro-2-methylpyrimidine-cas-54198-89-9/
https://appretech.com/e_productshow/?817-54198-89-9-817.html
https://www.bidepharm.com/products/products/54198-89-9.html
https://appretech.com/e_productshow/?817-54198-89-9-817.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine
https://www.bidepharm.com/products/products/54198-89-9.html
https://chemat.com.pl/5-Chloro-2-methylpyrimidine%2C+95%25/54198-89-9/250mg/produkt
https://www.bidepharm.com/products/products/54198-89-9.html
https://www.bidepharm.com/products/products/54198-89-9.html
https://www.bidepharm.com/products/products/54198-89-9.html
https://www.bidepharm.com/products/products/54198-89-9.html
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.biosynth.com/p/FC142315/54198-89-9-5-chloro-2-methylpyrimidine
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://www.benchchem.com/product/b052933?utm_src=pdf-body
https://appretech.com/e_productshow/?817-54198-89-9-817.html
https://www.biosynth.com/p/FC142315/54198-89-9-5-chloro-2-methylpyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

in numerous pharmaceuticals, and halogenated intermediates like this compound are valuable
building blocks for creating libraries of novel compounds for drug discovery screening.

It is offered by suppliers of preclinical candidate compounds and advanced pharmaceutical
intermediates, suggesting its use in the early stages of drug development.[3] However, specific
examples of marketed drugs or late-stage clinical candidates synthesized directly from 5-
Chloro-2-methylpyrimidine are not readily found in the surveyed literature. The related
isomer, 2-Chloro-5-methylpyrimidine, is noted as an intermediate in the synthesis of anti-tumor
and anti-metabolite drugs, highlighting the potential of this class of compounds.[8][9]

Logical Workflow for Synthetic Application

Given its structure, a logical workflow for the application of 5-Chloro-2-methylpyrimidine in
synthetic chemistry, particularly for drug discovery, would involve its use as a scaffold for
diversification. The chlorine atom can be replaced via nucleophilic aromatic substitution or
serve as a handle for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-
Hartwig) to introduce a variety of substituents.

Below is a conceptual workflow illustrating this process.
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Caption: Conceptual workflow for the synthetic utility of 5-Chloro-2-methylpyrimidine.
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Safety and Handling

Safety and handling information should be obtained from the supplier's Safety Data Sheet
(SDS). As with all chlorinated organic compounds, appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be used when handling. Work
should be conducted in a well-ventilated fume hood.

Note: The information provided is for research purposes only and is not intended for
therapeutic or diagnostic use. Researchers should consult original literature and validated
sources for detailed experimental procedures and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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